Cas no 1421499-26-4 (N-(2-phenoxypyrimidin-5-yl)cyclopentanecarboxamide)

• Product Name: N-(2-phenoxypyrimidin-5-yl)cyclopentanecarboxamide
• CAS No: 1421499-26-4
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 5364958
• Update Time: 2025-07-18

N-(2-phenoxypyrimidin-5-yl)cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenoxypyrimidin-5-yl)cyclopentanecarboxamide

• Inchi： 1S/C16H17N3O2/c20-15(12-6-4-5-7-12)19-13-10-17-16(18-11-13)21-14-8-2-1-3-9-14/h1-3,8-12H,4-7H2,(H,19,20)
• InChI Key： ONTVXOSHTWALMP-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CN=C(OC3=CC=CC=C3)N=C2)=O)CCCC1

Additional information on N-(2-phenoxypyrimidin-5-yl)cyclopentanecarboxamide

N-(2-Phenoxypyrimidin-5-yl)Cyclopentanecarboxamide: A Comprehensive Overview

N-(2-Phenoxypyrimidin-5-yl)cyclopentanecarboxamide, with the CAS number 1421499-26-4, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and has been extensively studied for its potential therapeutic applications, particularly in the treatment of various diseases. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research advancements related to N-(2-phenoxypyrimidin-5-yl)cyclopentanecarboxamide.

Chemical Structure and Synthesis:

N-(2-Phenoxypyrimidin-5-yl)cyclopentanecarboxamide is characterized by its unique molecular structure, which consists of a cyclopentane ring linked to a pyrimidine moiety through an amide bond. The phenoxypyrimidine moiety is a key functional group that imparts significant biological activity to the compound. The synthesis of N-(2-phenoxypyrimidin-5-yl)cyclopentanecarboxamide typically involves several steps, including the formation of the cyclopentanecarboxylic acid derivative and its subsequent coupling with 2-phenoxypyrimidine. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability.

Biological Activities:

N-(2-Phenoxypyrimidin-5-yl)cyclopentanecarboxamide has demonstrated a range of biological activities that make it a promising candidate for drug development. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various physiological processes. For instance, recent studies have shown that this compound exhibits significant inhibitory activity against kinases, which are key regulators of cell signaling pathways. This property makes it a potential therapeutic agent for treating diseases such as cancer and inflammatory disorders.

Additionally, N-(2-Phenoxypyrimidin-5-yl)cyclopentanecarboxamide has been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and other mediators. These findings suggest that the compound may have therapeutic potential in conditions such as arthritis and other inflammatory diseases.

Recent Research Advancements:

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of N-(2-phenoxypyrimidin-5-yl)cyclopentanecarboxamide. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of a specific kinase involved in cancer progression. The researchers found that N-(2-Phenoxypyrimidin-5-yl)cyclopentanecarboxamide effectively inhibited the growth of cancer cells while showing minimal toxicity to normal cells. This selective activity makes it an attractive candidate for further development as an anticancer agent.

Another notable study published in Bioorganic & Medicinal Chemistry Letters explored the anti-inflammatory properties of N-(2-phenoxyprymidin-5-y)cyclopentanecarboxamide in animal models. The results showed that the compound significantly reduced inflammation and pain in mice with induced arthritis. These findings provide strong evidence for its potential use as an anti-inflammatory drug.

Clinical Trials and Future Prospects:

While N-(2-phenoxyprymidin-5-y)cyclopentanecarboxamide is still in the early stages of clinical development, preliminary results from preclinical studies are promising. Several pharmaceutical companies are currently investigating this compound for its therapeutic potential in various diseases. Clinical trials are expected to provide more detailed insights into its safety and efficacy profiles.

In conclusion, N-(2-phenoxyprymidin-5-y)cyclopentanecarboxamide (CAS No. 1421499-26-4) is a promising compound with a wide range of biological activities. Its unique chemical structure and potent inhibitory properties make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new applications and mechanisms of action, this compound holds great potential for addressing unmet medical needs.